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Compound of Interest

Compound Name: 6-Nonadecynoic acid

CAS No.: 600175-30-2

Cat. No.: B1244884

Get Quote

Executive Summary
6-Nonadecynoic acid (CAS: 600175-30-2) is a rare, long-chain acetylenic fatty acid

(ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) characterized by an internal triple bond at the

position. Unlike its saturated or ethylenic counterparts, the structural verification of 6-
nonadecynoic acid presents unique challenges due to the propensity of internal alkynes to
migrate under standard electron ionization (EI) conditions.

This guide provides a rigorous, self-validating framework for the synthesis, isolation, and

absolute structural proof of 6-nonadecynoic acid. It synthesizes advanced mass spectrometry

derivatization techniques with high-resolution NMR spectroscopy to establish an unassailable

structural claim.[1]
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Property Specification

IUPAC Name Nonadec-6-ynoic acid

Formula
ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

Molecular Weight 294.47 g/mol

Key Feature
Internal Alkyne (

)

Biological Relevance
Antifungal agent (Candida/Cryptococcus

inhibition); Membrane fluidity modulator.

Scientific Context: While often overshadowed by polyunsaturated fatty acids (PUFAs),

acetylenic fatty acids like 6-nonadecynoic acid are critical probes in chemical biology.[1] They

serve as mechanism-based inhibitors for fatty acid desaturases and have demonstrated potent

antifungal activity against fluconazole-resistant strains of Candida albicans.[1]

Synthesis Strategy: The Retrosynthetic Approach
To ensure the integrity of the sample, we recommend de novo synthesis over isolation from

complex natural matrices. This guarantees the position of the triple bond before analytical

verification.[1]

Retrosynthetic Logic
The most robust route involves the alkylation of a terminal alkyne (Fragment A) with a halo-

alkanoic acid derivative (Fragment B).[1]

Fragment A (Tail): 1-Tetradecyne (ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

)

Fragment B (Head): 5-Bromopentanoic acid (protected as an ester or oxazoline)[1]
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Synthetic Workflow (DOT Visualization)

Start: Retrosynthetic Analysis

1. Preparation of Lithium Acetylide
(1-Tetradecyne + n-BuLi/THF, -78°C)

Activation

2. Coupling Reaction
(Add 5-Bromopentanoic acid ethyl ester + HMPA)

Nucleophilic Substitution

3. Deprotection/Hydrolysis
(LiOH, MeOH/H2O)

Saponification

4. Purification
(AgNO3-Impregnated Silica Gel Chromatography)

Separation of Alkyne

Target: 6-Nonadecynoic Acid
(>98% Purity)

Validation

Click to download full resolution via product page

Figure 1: Convergent synthesis workflow for 6-nonadecynoic acid ensuring regiospecificity of

the triple bond.

Spectroscopic Characterization (The Core)
This section details the protocols required to prove the structure. Note that standard EI-MS of

the methyl ester is insufficient due to triple bond migration.[1]
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Nuclear Magnetic Resonance (NMR)
NMR provides the primary evidence for the triple bond location without derivatization.[1]

Protocol: Dissolve ~10 mg of purified acid in

(0.6 mL).

Diagnostic Signals:
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_nghost-ng-

c2764567632=""

class="inline ng-

star-inserted">

shift for non-

terminal triple

bonds.

ngcontent-ng-

c2307461527=""

_nghost-ng-

c2764567632=""

class="inline ng-

star-inserted">

179.8 Singlet
Carboxylic acid

carbonyl.

Expert Insight: The key differentiator between the alkyne and alkene is the

shift of the adjacent carbons (

). In alkenes, these appear at ~27 ppm; in alkynes, they are shielded to ~18-19 ppm due to the
diamagnetic anisotropy of the triple bond.

Mass Spectrometry: The Picolinyl Ester Method
Direct EI-MS of fatty acid methyl esters (FAMEs) often fails to locate internal unsaturation.[1][2]

You must synthesize the 3-pyridylcarbinol (picolinyl) ester.[1]

Derivatization Protocol:

Dissolve 1 mg 6-nonadecynoic acid in thionyl chloride (

). Incubate 10 min.

Evaporate excess ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline

ng-star-inserted">

under

stream.

Add 3-pyridylcarbinol (1% in acetonitrile). React 5 min.
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Inject into GC-MS.[1]

Fragmentation Logic (DOT Visualization):

Molecular Ion (M+)
m/z ~385

Radical Abstraction
at Nitrogen

EI (70eV) Remote Charge
Stabilization

H-abstraction

Ion A (Proximal)
Contains C1-C5

Ion B (Distal)
Contains C1-C8

Diagnostic Gap
(26 Da)

Gap Analysis

Click to download full resolution via product page

Figure 2: Mechanism of Picolinyl Ester fragmentation. The nitrogen atom stabilizes the charge,

allowing radical cleavage along the alkyl chain.

Interpretation:

Molecular Ion (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-

star-inserted">

): 385 m/z (Calculated for Picolinyl ester of C19:1 alkyne).

The "Gap": In picolinyl esters of acetylenic acids, cleavage at the triple bond is less direct

than in alkenes, but a characteristic mass difference of 26 Da (

) is observed between the fragments flanking the triple bond.

Key Ions: Look for a regular series of ions spaced by 14 Da (

), interrupted by the triple bond interval at C6-C7.

Quality Control & Purity
Before biological application, purity must be validated to exclude isomeric mixtures (e.g.,

ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

contaminants).
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HPLC Method (Reverse Phase):

Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

mm, 3.5

.

Mobile Phase: Isocratic Acetonitrile:Water (90:[1]10) with 0.1% Formic Acid.[1]

Detection: UV at 205 nm (weak absorbance) or ELSD (Evaporative Light Scattering

Detector) for higher sensitivity.[1]

Criterion: Single peak >98% area integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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